Cas no 108035-47-8 (3-(1H-Imidazol-1-yl)benzoic acid)

3-(1H-Imidazol-1-yl)benzoic acid Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)benzoic acid
• 3-(1-Imidazolyl)benzoic Acid
• Benzoic acid,3-(1H-imidazol-1-yl)-
• 3-imidazol-1-ylbenzoic acid
• 3-(1-lmidazolyl)benzoic Acid
• 3-IMIDAZOL-1-YL-BENZOIC ACID
• 1-(3-Carboxyphenyl)-1H-imidazole
• Benzoic acid, 3-(1H-imidazol-1-yl)-
• 3-imidazolylbenzoic acid
• 3-(1H-imidazol-1-yl)benzoicacid
• PubChem19571
• 3-(1-Imidazolyl)benzoicAcid
• Jsp000701
• 3-(imidazol-1-yl)benzoic acid
• WXHAKCASYYCJED-UHFFFAOYSA-N
• SBB052743
• 3-(1H-Imidaz
• 3-(1H-Imidazole-1-yl)benzoic acid
• 3-(1H-imidazol-1-yl)-benzoic acid
• +Expand

• MDL： MFCD06659077
• InChIKey： WXHAKCASYYCJED-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O2/c13-10(14)8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H,(H,13,14)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C=1[H])N1C([H])=NC([H])=C1[H])=O

Computed Properties

• Exact Mass: 188.058578g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.058578g/mol
• Monoisotopic Mass: 188.058578g/mol
• Topological Polar Surface Area: 55.1Ų
• Heavy Atom Count: 14
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.57050
• PSA: 55.12000
• Boiling Point: 427.6 ℃ at 760 mmHg
• Melting Point: 203-205 ºC
• Flash Point: 212.4℃
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

3-(1H-Imidazol-1-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Storage Condition：Sealed in dry,2-8°C

3-(1H-Imidazol-1-yl)benzoic acid Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%